
Unveiling the Story of Ammonium
Paramolybdate Tetrahydrate: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
Ammonium paramolybdate

tetrahydrate

Cat. No.: B7909057 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
Ammonium paramolybdate tetrahydrate, a cornerstone of molybdenum chemistry, has a rich

history intertwined with the discovery of the element itself. From its early synthesis in the 19th

century to its modern applications in catalysis, analytical chemistry, and materials science, this

compound continues to be of significant interest. This technical guide provides an in-depth

exploration of the discovery, history, synthesis, and characterization of ammonium
paramolybdate tetrahydrate. Detailed experimental protocols, comprehensive

physicochemical data, and a thorough overview of analytical techniques are presented to serve

as a valuable resource for researchers and professionals in the field.

A Journey Through Time: The Discovery and
History
The story of ammonium paramolybdate tetrahydrate is intrinsically linked to the discovery of

molybdenum. In 1778, the Swedish chemist Carl Wilhelm Scheele successfully decomposed

molybdenite, a mineral previously mistaken for graphite or lead ore, to yield a white acidic

powder he named "molybdic acid".[1][2][3] This pivotal discovery paved the way for the

isolation of the new element.
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Three years later, in 1781, Peter Jacob Hjelm, also a Swedish chemist, successfully reduced

molybdic acid with carbon to isolate the metallic element for the first time, which he named

molybdenum.[4][5][6][7]

Following the isolation of molybdenum, the 19th century saw a flourishing of research into its

compounds. While the exact first synthesis of ammonium paramolybdate tetrahydrate is not

definitively attributed to a single individual in the available literature, its preparation emerged

from the systematic investigation of molybdic acid's reactions. Chemists of this era discovered

that dissolving molybdic acid or molybdenum trioxide in an excess of aqueous ammonia led to

the crystallization of a stable, water-soluble salt upon evaporation: ammonium paramolybdate
tetrahydrate.[8] Its utility as a reagent, particularly for the detection of phosphates and

arsenates, was soon recognized, solidifying its place in analytical chemistry.[9][10]

Historical Timeline of Key Events
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18th Century

19th Century

1778: Carl Wilhelm Scheele discovers molybdic acid from molybdenite.

1781: Peter Jacob Hjelm isolates metallic molybdenum.

leads to

Early 19th Century:
Development of molybdenum chemistry.

enables

Mid 19th Century:
Synthesis and characterization of various molybdate salts, including ammonium paramolybdate.

progresses to

Late 19th Century:
Establishment of ammonium paramolybdate as a key analytical reagent.

results in

Click to download full resolution via product page

A timeline of the key discoveries leading to ammonium paramolybdate.

Physicochemical Properties
Ammonium paramolybdate tetrahydrate is a white crystalline solid with the chemical formula

(NH₄)₆Mo₇O₂₄·4H₂O.[8][11] It is also commonly referred to as ammonium heptamolybdate

tetrahydrate. A summary of its key physicochemical properties is provided in the table below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 11 Tech Support

https://www.benchchem.com/product/b7909057?utm_src=pdf-body-img
https://www.benchchem.com/product/b7909057?utm_src=pdf-body
https://atamankimya.com/sayfalar.asp?LanguageID=2&cid=3&id=8&id2=13210
https://pubchem.ncbi.nlm.nih.gov/compound/Ammonium-paramolybdate-tetrahydrate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7909057?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference(s)

Chemical Formula (NH₄)₆Mo₇O₂₄·4H₂O [8][11]

Molecular Weight 1235.86 g/mol [11][12]

Appearance
White to yellowish-green

crystalline solid
[12][13]

Density 2.498 g/cm³ [12][14][15]

Solubility in Water 400 g/L at 20 °C [14][15]

Melting Point
Decomposes, loses water at

~90 °C
[12]

Decomposition Temperature

Begins to decompose at

approximately 190 °C to

ammonia, water, and

molybdenum trioxide.[16]

[12][16]

pH of Aqueous Solution
5.0 - 5.5 (0.05 M solution at 25

°C)
[14]

Crystal System Monoclinic [17]

Synthesis and Experimental Protocols
The most common laboratory-scale synthesis of ammonium paramolybdate tetrahydrate
involves the dissolution of molybdenum trioxide in an excess of aqueous ammonia, followed by

crystallization.

Laboratory Synthesis Workflow
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Synthesis of Ammonium Paramolybdate Tetrahydrate

Start

Dissolve Molybdenum Trioxide (MoO₃)
in excess aqueous ammonia with heating and stirring.

Filter the hot solution to remove any insoluble impurities.

Allow the filtrate to cool slowly to room temperature.
Crystals of (NH₄)₆Mo₇O₂₄·4H₂O will form.

Isolate the crystals by filtration.

Wash the crystals with cold deionized water.

Dry the crystals at room temperature or in a desiccator.

End Product:
Ammonium Paramolybdate Tetrahydrate Crystals

Click to download full resolution via product page

A typical laboratory workflow for the synthesis of ammonium paramolybdate.
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Detailed Experimental Protocol:

A representative laboratory-scale synthesis protocol is detailed below.[18]

Materials:

Molybdenum trioxide (MoO₃)

Concentrated ammonium hydroxide solution (28-30% NH₃)

Deionized water

Beakers

Stirring hot plate

Magnetic stir bar

Filter paper and funnel

Buchner funnel and flask (optional, for vacuum filtration)

Procedure:

Dissolution: In a fume hood, weigh out a specific amount of molybdenum trioxide and place it

in a beaker. For every 10 grams of MoO₃, slowly add approximately 40-50 mL of

concentrated ammonium hydroxide.

Heating and Stirring: Gently heat the mixture on a stirring hot plate to about 60-70 °C while

stirring continuously. Continue heating and stirring until all the molybdenum trioxide has

dissolved, resulting in a clear solution.

Filtration: If any solid impurities remain, filter the hot solution through a fluted filter paper into

a clean beaker.

Crystallization: Cover the beaker with a watch glass and allow the solution to cool slowly to

room temperature. As the solution cools and the excess ammonia evaporates, the pH of the
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solution will decrease, leading to the crystallization of ammonium paramolybdate
tetrahydrate. For larger crystals, the cooling process should be as slow as possible.

Isolation and Washing: Once a significant amount of crystals has formed, isolate them by

filtration. The crystals can be washed with a small amount of cold deionized water to remove

any remaining mother liquor.

Drying: The purified crystals can be air-dried on a filter paper or dried in a desiccator.

Analytical Characterization
A variety of analytical techniques are employed to characterize ammonium paramolybdate
tetrahydrate, confirming its identity, purity, and structure.

Historical Analytical Methods:

Historically, the primary use of ammonium paramolybdate was in wet chemical analysis. The

formation of a yellow precipitate of ammonium phosphomolybdate upon the addition of a

molybdate solution to a sample containing phosphate ions in an acidic medium was a classic

qualitative and quantitative test for phosphates.[9][10] Similar reactions were used for the

detection of arsenates and silicates.

Modern Analytical Techniques:

X-ray Diffraction (XRD): This technique is fundamental for confirming the crystalline structure

of ammonium paramolybdate tetrahydrate. The resulting diffraction pattern is a unique

fingerprint of the compound, allowing for phase identification and determination of lattice

parameters.[17][19] The compound is known to have a monoclinic crystal system.[17]

Fourier-Transform Infrared Spectroscopy (FTIR): FTIR spectroscopy is used to identify the

functional groups present in the molecule. The spectrum of ammonium paramolybdate
tetrahydrate shows characteristic absorption bands corresponding to the vibrations of the

Mo-O and Mo-O-Mo bonds in the polyoxomolybdate anion, as well as the N-H and O-H

vibrations of the ammonium cations and water of hydration.[19][20]

Thermal Analysis (TGA/DSC): Thermogravimetric analysis (TGA) and differential scanning

calorimetry (DSC) are used to study the thermal decomposition of the compound. TGA
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measures the change in mass as a function of temperature, revealing the stepwise loss of

water and ammonia. DSC measures the heat flow associated with these transitions,

indicating whether they are endothermic or exothermic. The thermal decomposition of

ammonium paramolybdate tetrahydrate is a multi-step process.[16][20][21][22][23]

Thermal Decomposition Pathway

Thermal Decomposition of (NH₄)₆Mo₇O₂₄·4H₂O

(NH₄)₆Mo₇O₂₄·4H₂O
(Ammonium Paramolybdate Tetrahydrate)

Loss of water of hydration
(~90-150 °C)

Anhydrous Ammonium Paramolybdate
(NH₄)₆Mo₇O₂₄

Loss of ammonia and water
(~150-250 °C)

Ammonium Octamolybdate and other intermediates

Further decomposition
(~250-400 °C)

Molybdenum Trioxide (MoO₃)
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A simplified pathway of the thermal decomposition of ammonium paramolybdate.

Scanning Electron Microscopy (SEM): SEM is used to visualize the morphology and size of

the ammonium paramolybdate tetrahydrate crystals. This can be important for

understanding how synthesis conditions affect the final product.

Conclusion
Ammonium paramolybdate tetrahydrate remains a compound of significant historical and

practical importance. Its discovery and development are a testament to the pioneering work of

early chemists. Today, a deep understanding of its physicochemical properties, synthesis, and

characterization is crucial for its continued application in diverse fields, from academic research

to industrial catalysis and drug development. This guide provides a comprehensive overview to

support and inform the work of scientists and researchers engaged with this versatile

molybdenum compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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